6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6,8-dimethyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H11NO2/c1-6-3-7(2)10-8(4-6)11-9(12)5-13-10/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key: HXZLAUWTVQHBAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)NC(=O)CO2)C
• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol

Description

6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one, also known as DIMBOA, is a naturally occurring compound found in plants of the Poaceae family. It is a member of the benzoxazinoid family of compounds, which are known for their potent biological activities. DIMBOA has been studied extensively for its various biological activities and has shown potential as a therapeutic agent in several diseases.

Mechanism of Action

The mechanism of action of 6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one is not fully understood, but it is believed to act through several pathways. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress. 6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one has also been shown to inhibit the activity of several enzymes involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are involved in the pathogenesis of several diseases. 6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one has also been shown to inhibit tumor growth and metastasis by inhibiting the activity of several enzymes involved in these processes.

Advantages and Limitations for Lab Experiments

One advantage of using 6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its potent biological activity, which makes it a useful tool in studying various biological processes. However, one limitation of using 6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one is its low yield in chemical synthesis, which makes it difficult to obtain large quantities for use in experiments.

Future Directions

There are several future directions for research on 6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one. One area of interest is its potential as a therapeutic agent in neurodegenerative diseases such as Alzheimer's disease. Another area of interest is its potential as an anti-cancer agent, particularly in the treatment of breast cancer. Additionally, further research is needed to fully understand the mechanism of action of 6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one and its potential use in other diseases.

Scientific Research Applications

6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one has been extensively studied for its various biological activities. It has been shown to possess anti-inflammatory, anti-tumor, anti-microbial, and anti-oxidant properties. 6,8-dimethyl-2H-1,4-benzoxazin-3(4H)-one has also been shown to have neuroprotective effects and has potential as a therapeutic agent in neurodegenerative diseases such as Alzheimer's disease.